Cas no 28989-23-3 (3-Chloro-5-phenylisothiazole-4-carbonitrile)

• Product Name: 3-Chloro-5-phenylisothiazole-4-carbonitrile
• CAS No: 28989-23-3
• MF: C₁₀H₅ClN₂S
• MW: 220.678099393845
• MDL: MFCD00046083
• CID: 239424
• PubChem ID: 694504
• Update Time: 2025-04-19

3-Chloro-5-phenylisothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile,3-chloro-5-phenyl-
• 3-chloro-5-phenyl-1,2-thiazole-4-carbonitrile
• 3-Chloro-5-phenylisothiazole-4-carbonitrile
• 3-Chlor-5-phenylisothiazol-4-carbonitril
• 3-Chloro-4-cyano-5-phenylisothiazol
• 3-chloro-5-phenyl-4-isothiazolecarbonitrile
• 5-Phenyl-3-chlor-4-isothiazolcarbonitril
• F0918-2792
• 28989-23-3
• SCHEMBL8283929
• EU-0045842
• LS-06050
• 3-Chloro-5-phenyl-isothiazole-4-carbonitrile
• YLULGDCWLXHHOY-UHFFFAOYSA-N
• A912492
• AKOS001666607
• FT-0615438
• SR-01000499376-1
• CCG-112503
• HMS1371H16
• MFCD00046083
• ChemDiv2_000874
• SR-01000499376
• DTXSID00351246

• MDL： MFCD00046083
• Inchi： 1S/C10H5ClN2S/c11-10-8(6-12)9(14-13-10)7-4-2-1-3-5-7/h1-5H
• InChI Key： YLULGDCWLXHHOY-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C2C=CC=CC=2)SN=1

Computed Properties

• Exact Mass: 219.98600
• Monoisotopic Mass: 219.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.92000
• LogP: 3.33518

3-Chloro-5-phenylisothiazole-4-carbonitrile Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides